Cas no 872613-38-2 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide
• CAS No: 872613-38-2
• MF: C₂₆H₂₂N₂O₅
• MW: 442.463286876678
• CID: 6260013
• PubChem ID: 16818376
• Update Time: 2025-05-19

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide
• AB00677447-01
• 872613-38-2
• F1883-1632
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-(3-methylphenyl)acetamido]-1-benzofuran-2-carboxamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[[2-(3-methylphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• AKOS024617489
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(2-(m-tolyl)acetamido)benzofuran-2-carboxamide

• Inchi： 1S/C26H22N2O5/c1-16-5-4-6-17(13-16)14-23(29)28-24-19-7-2-3-8-20(19)33-25(24)26(30)27-18-9-10-21-22(15-18)32-12-11-31-21/h2-10,13,15H,11-12,14H2,1H3,(H,27,30)(H,28,29)
• InChI Key： WCXILKUNWWWVSC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCCO2)=O)NC(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 442.15287181g/mol
• Monoisotopic Mass: 442.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No. 872613-38-2 and Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide

Compound with the CAS number 872613-38-2 and the product name N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The benzodioxin and benzofuran moieties in its molecular structure contribute to its distinctive chemical profile, making it a subject of intense research interest.

The molecular framework of this compound incorporates several key functional groups that are well-documented for their pharmacological activity. Specifically, the presence of a benzodioxin ring system suggests potential interactions with various biological targets, while the benzofuran moiety adds another layer of complexity that may influence its binding affinity and metabolic stability. These structural features are particularly intriguing in the context of developing novel therapeutic agents.

In recent years, there has been a growing emphasis on understanding the role of heterocyclic compounds in drug discovery. The N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide structure exemplifies this trend, as it combines multiple pharmacophoric elements that have shown promise in various disease models. Researchers have been particularly interested in exploring how these structural motifs can be optimized to enhance efficacy and reduce side effects.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The benzodioxin scaffold is known to interact with certain neurotransmitter systems, which makes it a valuable candidate for developing treatments for conditions such as depression, anxiety, and epilepsy. Preliminary studies have suggested that derivatives of this class of compounds may modulate the activity of serotonin receptors, leading to improved therapeutic outcomes.

The incorporation of a 3-methylphenyl group in the molecular structure further enhances its pharmacological profile. This aromatic ring system is commonly found in many bioactive molecules and is known to contribute to their binding affinity and metabolic stability. In the context of this compound, the 3-methylphenyl moiety may play a crucial role in optimizing its interaction with biological targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to more effectively model the interactions between this compound and its biological targets. These simulations have provided valuable insights into how the various functional groups contribute to its overall pharmacological activity. For instance, molecular dynamics studies have revealed that the benzodioxin and benzofuran rings adopt specific conformations that enhance their ability to bind to target proteins.

The synthesis of this compound presents several challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it possible to produce high-purity samples for further investigation. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzodioxin and benzofuran moieties efficiently. These advances have paved the way for more extensive exploration of this compound's potential applications.

In addition to its potential therapeutic applications, this compound has also attracted interest from researchers studying drug delivery systems. The unique structural properties of this molecule make it an attractive candidate for developing novel formulations that can enhance drug solubility and bioavailability. For example, incorporating this compound into liposomes or nanoparticles has shown promise in improving its delivery to target tissues.

The future direction of research on this compound will likely focus on further optimizing its pharmacological properties and exploring new therapeutic applications. One area of particular interest is the development of analogs with improved selectivity and reduced toxicity. By modifying specific functional groups within the molecular structure, researchers hope to identify derivatives that maintain or even enhance the therapeutic benefits while minimizing adverse effects.

The growing body of evidence supporting the potential of this compound underscores the importance of continued investment in pharmaceutical research and development. As our understanding of complex molecular interactions deepens, compounds like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxamide will play a crucial role in shaping the future of medicine.